Cas no 1261890-03-2 (6-(5-Cyano-2-fluorophenyl)nicotinic acid)
1261890-03-2 structure
Product Name:6-(5-Cyano-2-fluorophenyl)nicotinic acid
CAS No:1261890-03-2
MF:C13H7FN2O2
MW:242.20528626442
CID:2761522
PubChem ID:53223123
Update Time:2025-04-21
6-(5-Cyano-2-fluorophenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID90687400
- 1261890-03-2
- 6-(5-CYANO-2-FLUOROPHENYL)NICOTINIC ACID
- MFCD18317282
- 6-(5-Cyano-2-fluorophenyl)nicotinic acid, 95%
- 6-(5-Cyano-2-fluorophenyl)nicotinic acid
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- Inchi: 1S/C13H7FN2O2/c14-11-3-1-8(6-15)5-10(11)12-4-2-9(7-16-12)13(17)18/h1-5,7H,(H,17,18)
- InChI Key: XXAKRLZNMFCDJX-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C#N)C=C1C1C=CC(C(=O)O)=CN=1
Computed Properties
- Exact Mass: 242.04915563Da
- Monoisotopic Mass: 242.04915563Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 74Ų
6-(5-Cyano-2-fluorophenyl)nicotinic acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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